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Compound of Interest

Compound Name: RTC-30

Cat. No.: B2849488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of RTC-30, an optimized

phenothiazine derivative with demonstrated anti-cancer properties. This document consolidates

supplier and purchasing information, quantitative data, detailed experimental protocols, and a

visualization of its proposed signaling pathway to support researchers and professionals in the

field of drug development.

Supplier and Purchasing Information
RTC-30 is available from several chemical suppliers catering to the research community. The

following table summarizes the available information for purchasing RTC-30. Prices are subject

to change and should be confirmed with the respective suppliers.
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Supplier
Product
Number

CAS Number Purity
Available
Quantities

MedChemExpres

s
HY-124669 1423077-95-5 >98%

1 mg, 5 mg, 10

mg

TargetMol T18652 1423077-95-5 99.76%
5 mg, 10 mg, 50

mg, 100 mg

DC Chemicals DC21589 1423077-95-5 Not specified Inquire for details

Amadis

Chemical
Not specified 1423077-95-5 97% Inquire for details

Note: All listed suppliers state that RTC-30 is for research use only and not for human

consumption.

Technical Data
RTC-30 is a reengineered tricyclic anti-cancer agent.[1] It is an optimized phenothiazine that

contains a hydroxylated linker, which increases its oral bioavailability.[1]

Chemical and Physical Properties
Property Value

Molecular Formula C₂₄H₂₃F₃N₂O₄S

Molecular Weight 492.51 g/mol

Appearance Powder or liquid

CAS Number 1423077-95-5

Biological Activity
RTC-30 exhibits anti-cancer potency by inhibiting the growth of cancer cells. Specifically, it has

been shown to inhibit the growth of H1650 lung adenocarcinoma cells with a half-maximal

growth inhibition (GI₅₀) of 15 µM after 48 hours of treatment.[1]
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Solubility and Storage
Solvent Solubility

DMSO ≥ 1.5 mg/mL (3.05 mM)

10% DMSO + 90% Corn oil ≥ 1.5 mg/mL (3.05 mM)

Storage Recommendations:

Powder: -20°C for 3 years

In solvent: -80°C for 1 year

Mechanism of Action and Signaling Pathway
RTC-30 functions as a dual pathway inhibitor of PI3K-AKT and RAS-ERK signaling.[1] This

action is believed to be mediated through the putative activation of the tumor suppressor

protein phosphatase 2A (PP2A).[1] By activating PP2A, RTC-30 can dephosphorylate key

components of these two major oncogenic signaling pathways, leading to the inhibition of

cancer cell growth and proliferation.
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Proposed signaling pathway of RTC-30.

Experimental Protocols
The following are detailed methodologies for key experiments involving RTC-30, based on

standard laboratory procedures and information from supplier technical data.

Preparation of Stock Solutions
For In Vitro Experiments:

To prepare a 10 mM stock solution, dissolve 4.93 mg of RTC-30 powder in 1 mL of DMSO.

Mix thoroughly by vortexing or sonication to ensure complete dissolution.
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Store the stock solution at -20°C or -80°C in aliquots to avoid repeated freeze-thaw cycles.

For In Vivo Experiments:

Corn Oil Formulation:

Prepare a 1.5 mg/mL working solution by adding 100 µL of a 15 mg/mL DMSO stock

solution to 900 µL of corn oil.

Mix thoroughly to ensure a uniform suspension. This protocol yields a clear solution.

Note: For in vivo experiments, it is recommended to prepare fresh solutions daily.

Cell Viability Assay (H1650 Lung Adenocarcinoma Cells)
This protocol is designed to determine the GI₅₀ of RTC-30 on H1650 cells.

Materials:

H1650 lung adenocarcinoma cells

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-

streptomycin)

RTC-30 stock solution (10 mM in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability

reagent

DMSO

Multichannel pipette

Plate reader

Procedure:
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Cell Seeding:

Trypsinize and count H1650 cells.

Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete culture medium.

Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell

attachment.

Compound Treatment:

Prepare serial dilutions of RTC-30 from the stock solution in complete culture medium to

achieve final concentrations ranging from 0 µM to 40 µM. Ensure the final DMSO

concentration in all wells is consistent and non-toxic (typically ≤ 0.1%).

Remove the medium from the wells and add 100 µL of the medium containing the different

concentrations of RTC-30. Include vehicle control wells (medium with the same

concentration of DMSO as the treated wells).

Incubate the plate for 48 hours at 37°C and 5% CO₂.

MTT Assay:

After the 48-hour incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are

visible.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Gently shake the plate for 5-10 minutes to ensure complete dissolution.

Data Acquisition:

Measure the absorbance of each well at a wavelength of 570 nm using a microplate

reader.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b2849488?utm_src=pdf-body
https://www.benchchem.com/product/b2849488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

Subtract the absorbance of the blank wells (medium only) from the absorbance of the

experimental and control wells.

Calculate the percentage of cell growth inhibition for each concentration of RTC-30
compared to the vehicle control.

Plot the percentage of growth inhibition against the log of the RTC-30 concentration and

determine the GI₅₀ value using non-linear regression analysis.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for assessing the in vitro efficacy of

RTC-30.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2849488?utm_src=pdf-body
https://www.benchchem.com/product/b2849488?utm_src=pdf-body
https://www.benchchem.com/product/b2849488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Seed H1650 Cells
in 96-well plate

Incubate 24h

Treat with RTC-30
(0-40 µM)

Incubate 48h

Add MTT Reagent

Incubate 2-4h

Solubilize Formazan
(add DMSO)

Read Absorbance
(570 nm)

Analyze Data &
Calculate GI50

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2849488?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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